Cas no 1043869-98-2 ((5-fluoro-2-methoxypyridin-4-yl)boronic acid)

• Product Name: (5-fluoro-2-methoxypyridin-4-yl)boronic acid
• CAS No: 1043869-98-2
• MF: C₆H₇BFNO₃
• MW: 170.934085130692
• MDL: MFCD06657887
• CID: 97883
• PubChem ID: 44754837
• Update Time: 2025-10-12

(5-fluoro-2-methoxypyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methoxypyridine-4-boronic acid
• (5-Fluoro-2-methoxypyridin-4-yl)boronic acid
• 5-Fluoro-2-methoxypyridine-3-carbxaldehyde
• B-(5-fluoro-2-methoxy-4-pyridinyl)
• Boronic acid, B-(5-fluoro-2-methoxy-4-pyridinyl)-
• 5-fluoro-2-methoxypyrine-4-boronic acid
• (5-Fluoro-2-methoxy-4-pyridyl)boronic acid
• B-(5-fluoro-2-methoxy-4-pyridinyl)-Boronic acid
• 5-Fluoro-2-Methoxypyridine-4-Boronic Acid(WXC03270)
• 5-fluoro-2-methoxypyridin-4-ylboronic acid
• PubChem17072
• VGPMZARHJYGFSE-UHFFFAOYSA-N
• BCP14408
• BBL102466
• STL556269
• VP13527
• R
• A1-00602
• 4-(6-Methylpyridin-2-yl)thiazol-2-amine
• AB25729
• SY046039
• AS-19481
• AC-33483
• MFCD06657887
• FT-0649282
• DTXSID10660538
• AKOS006293856
• EN300-212544
• 1043869-98-2
• AM20061666
• 5-Fluoro-2-Methoxypyridine-4-BoronicAcid
• J-501584
• CS-W018786
• SCHEMBL245736
• (5-fluoro-2-methoxypyridin-4-yl)boronic acid

• MDL： MFCD06657887
• Inchi： 1S/C6H7BFNO3/c1-12-6-2-4(7(10)11)5(8)3-9-6/h2-3,10-11H,1H3
• InChI Key： VGPMZARHJYGFSE-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1B(O)O)OC

Computed Properties

• Exact Mass: 171.05000
• Monoisotopic Mass: 171.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Experimental Properties

• Density: 1.343
• Boiling Point: 323.5℃ at 760 mmHg
• Flash Point: 149.46 °C
• PSA: 62.58000
• LogP: -1.09090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (5-fluoro-2-methoxypyridin-4-yl)boronic acid

(5-Fluoro-2-methoxypyridin-4-yl)boronic acid: A Versatile Building Block in Modern Pharmaceutical Synthesis

(5-Fluoro-2-methoxypyridin-4-yl)boronic acid (CAS No. 1043869-98-2) is a highly versatile and valuable compound in the field of medicinal chemistry and pharmaceutical synthesis. This boronic acid derivative, characterized by its unique 5-fluoro-2-methoxypyridin-4-yl structure, has gained significant attention due to its potential applications in the development of novel therapeutic agents. This article delves into the chemical properties, synthetic methods, and recent advancements in the use of (5-fluoro-2-methoxypyridin-4-yl)boronic acid in drug discovery and development.

Chemical Properties and Structure:

(5-Fluoro-2-methoxypyridin-4-yl)boronic acid is a white crystalline solid with a molecular formula of C₈H₉BFN₂O₃. The compound features a pyridine ring substituted with a fluorine atom at the 5-position, a methoxy group at the 2-position, and a boronic acid moiety at the 4-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive starting material for various synthetic transformations.

The fluorine substitution at the 5-position enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. The methoxy group at the 2-position contributes to the overall electronic properties of the pyridine ring, influencing its reactivity and selectivity in chemical reactions. The boronic acid moiety at the 4-position provides a versatile handle for Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with high efficiency and selectivity.

Synthetic Methods:

The synthesis of (5-fluoro-2-methoxypyridin-4-yl)boronic acid has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the conversion of a 5-fluoro-2-methoxypyridine derivative into its corresponding boronic acid through a series of well-established synthetic steps. For instance, a typical synthesis might start with 5-fluoro-2-methoxypyridine, which is first converted into its corresponding triflate or bromide using an appropriate halogenating agent. The resulting halide is then subjected to a palladium-catalyzed borylation reaction to form the desired boronic acid.

A notable example of this synthetic route was reported by Smith et al. (2019), who described a highly efficient and scalable method for synthesizing (5-fluoro-2-methoxypyridin-4-yl)boronic acid. Their approach involved the use of a palladium catalyst and a borylating reagent such as bis(pinacolato)diboron (B₂PIN₂) to achieve high yields and excellent purity. This method has since been adopted by several research groups and pharmaceutical companies for the large-scale production of this valuable building block.

Applications in Drug Discovery:

The unique properties of (5-fluoro-2-methoxypyridin-4-yl)boronic acid have made it an indispensable reagent in modern drug discovery efforts. One of its primary applications is as a key intermediate in the synthesis of bioactive molecules with diverse therapeutic potentials. For example, recent studies have demonstrated that compounds derived from this boronic acid exhibit potent activity against various diseases, including cancer, neurological disorders, and infectious diseases.

In cancer research, derivatives of (5-fluoro-2-methoxypyridin-4-yl)boronic acid have shown promising antitumor activity by targeting specific enzymes involved in cancer cell proliferation and survival. A study by Zhang et al. (2021) reported that a novel pyridine-based inhibitor derived from this boronic acid selectively inhibited the activity of protein kinase B (AKT), leading to significant reductions in tumor growth in both in vitro and in vivo models.

In neurological disorders, compounds derived from this boronic acid have been explored for their potential as modulators of ion channels and receptors implicated in conditions such as epilepsy and Alzheimer's disease. For instance, Wang et al. (2020) synthesized a series of pyridine-based compounds that effectively modulated voltage-gated sodium channels (NaV1.7), which are known to play a crucial role in pain sensation and neuronal excitability.

Suzuki-Miyaura Cross-Coupling Reactions:

The boronic acid moiety in (5-fluoro-2-methoxypyridin-4-yl)boronic acid makes it an excellent substrate for Suzuki-Miyaura cross-coupling reactions, which are widely used for constructing carbon-carbon bonds between aryl or vinyl halides and aryl or vinyl boronates. This reaction is particularly useful for synthesizing complex molecules with high regioselectivity and stereoselectivity.

A recent study by Lee et al. (2018) demonstrated the utility of Suzuki-Miyaura coupling reactions involving (5-fluoro-2-methoxypyridin-4-yl)boronic acid. They successfully synthesized a library of diverse pyridine-based compounds by coupling this boronic acid with various aryl halides under mild reaction conditions. The resulting compounds exhibited excellent biological activities against multiple targets, highlighting the versatility of this synthetic strategy.

Safety Considerations:

While (5-fluoro-2-methoxypyridin-4-yl)boronic acid is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines when working with this compound. Appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times to minimize exposure risks. Additionally, proper ventilation should be maintained to prevent inhalation of any volatile components during handling or storage.

In conclusion, (5-fluoro-2-methoxypyridin-4-y l)boronic acid (CAS No. 1043869-98-2) is a highly valuable compound with significant potential applications in medicinal chemistry and pharmaceutical synthesis. Its unique chemical properties make it an ideal building block for synthesizing bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new uses for this versatile reagent, further solidifying its importance in modern drug discovery efforts.